Cas no 146555-82-0 (Makaluvamine E)

Makaluvamine E structure
Makaluvamine E structure
Product name:Makaluvamine E
CAS No:146555-82-0
MF:C19H17N3O2
MW:319.357184171677
CID:210094

Makaluvamine E Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[4,3,2-de]quinolin-8(1H)-one,3,4-dihydro-7-[[(1E)-2-(4-hydroxyphenyl)ethenyl]amino]-1-methyl-
    • MakaluvamineE
    • Pyrrolo[4,3,2-de]quinolin-8(1H)-one,3,4-dihydro-7-[[2-(4-hydroxyphenyl)ethenyl]amino]-1-methyl-, (E)-
    • Makaluvamine E
    • Inchi: 1S/C19H17N3O2/c1-22-11-13-7-9-20-15-10-16(19(24)18(22)17(13)15)21-8-6-12-2-4-14(23)5-3-12/h2-6,8,10-11,21,23H,7,9H2,1H3/b8-6+
    • InChI Key: SRIGKAHCWXJXIV-SOFGYWHQSA-N
    • SMILES: O=C1C(=CC2C3=C1N(C)C=C3CCN=2)N/C=C/C1C=CC(=CC=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 602
  • Topological Polar Surface Area: 66.6
  • XLogP3: 1.662

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